Irpexan

• Molecular Formula: C36H62O7
• Molecular Weight: 606.9 g/mol
• InChI: InChI=1S/C36H62O7/c1-25(2)14-9-16-27(5)18-11-19-28(6)20-12-22-31(43-35-34(40)33(39)32(38)30(24-37)42-35)36(8,41)23-13-21-29(7)17-10-15-26(3)4/h14-15,18,20-21,30-35,37-41H,9-13,16-17,19,22-24H2,1-8H3/b27-18+,28-20+,29-21+/t30-,31?,32-,33+,34+,35+,36?/m1/s1
• InChIKey: AAEDIAWSKYSEKJ-ULWXIDRDSA-N

Irpexan Product Overview

Irpexan (1) is a triterpenoid glycoside first isolated from the basidiomycete fungus Irpex sp. 93028 [1]. It is part of a family of five related metabolites (irpexans 1, 2, 3a, 3b, 4) that are characterized by a mannose moiety [1]. Unlike its congeners, Irpexan (1) is distinguished by a complete lack of inhibitory activity against AP-1 and NF-κB mediated signal transduction pathways in COS-7 cells, as measured by a secreted alkaline phosphatase (SEAP) reporter assay [1].

1

Inactive AP-1/NF-κB negative control for irpexan pathway inhibitor screening

2

Structurally matched irpexan scaffold for assay specificity validation

3

Defined molecular formula and mass for analytical reference standard use

• [1] Silberborth S, Erkel G, Anke T, Sterner O. The irpexans, a new group of biologically active metabolites produced by the basidiomycete Irpex sp. 93028. J Antibiot (Tokyo). 2000 Oct;53(10):1137-44. doi: 10.7164/antibiotics.53.1137. View Source

Why Irpexan Cannot Be Substituted

Within the irpexan family, even subtle structural variations yield vastly different bioactivity profiles. Irpexan (1) is functionally inert in AP-1/NF-κB inhibition assays, whereas its structurally related counterparts (2, 3a, 3b, 4) demonstrate dose-dependent inhibition [1]. This functional divergence renders Irpexan (1) a uniquely valuable negative control for studies dissecting the structure-activity relationships (SAR) of fungal terpenoid glycosides and their effects on inflammatory signaling cascades [1].

Active irpexan analog(e.g., 3b)

Introduces AP-1/NF-κB inhibitory activity, confounding pathway inhibition assays. Negative control specificity is lost.

Generic triterpenoid(non-irpexan)

Lacks the irpexan glycosylation pattern, failing to control for scaffold-specific physicochemical properties in analytical or cell-based workflows.

• [1] Silberborth S, Erkel G, Anke T, Sterner O. The irpexans, a new group of biologically active metabolites produced by the basidiomycete Irpex sp. 93028. J Antibiot (Tokyo). 2000 Oct;53(10):1137-44. doi: 10.7164/antibiotics.53.1137. View Source

Irpexan Differentiation Evidence

AP-1/NF-κB Reporter Inactivity

In a head-to-head comparison within the same study, Irpexan (1) exhibited no inhibition of AP-1 and NF-κB mediated SEAP reporter gene expression in COS-7 cells, whereas its congeners (2, 3a, 3b, 4) showed dose-dependent inhibition. The rank order of potency was 3b > 2 > 3a > 4, with 3b (14-acetoxy-15-hydroxyirpexan) being the most potent [1].

AP-1/NF-κB activity

Head-to-head

Irpexan: 0% inhibition (inactive)
Analogs 3b,2,3a,4: dose-dependent inhibition

Establishes negative control suitability for pathway assays

COS-7 SEAP reporter; potency rank 3b>2>3a>4

Evidence Dimension	Inhibition of AP-1 and NF-κB driven SEAP reporter gene expression
Target Compound Data	No activity
Comparator Or Baseline	14-acetoxy-15-hydroxyirpexan (3b): most potent; 14,15-irpexanoxide (2): second most potent; 14,15-dihydroxyirpexan (3a): third most potent; 14-acetoxy-22,23-dihydro-15,23-dihydroxyirpexan (4): least potent among active congeners
Quantified Difference	Irpexan (1) is completely inactive vs. active congeners
Conditions	COS-7 cells transfected with AP-1 and NF-κB driven SEAP reporter gene; dose-dependent assay

Why This Matters

This data positions Irpexan (1) as an essential negative control for studies investigating the SAR of irpexans and other fungal terpenoids on inflammatory signaling pathways.

• [1] Silberborth S, Erkel G, Anke T, Sterner O. The irpexans, a new group of biologically active metabolites produced by the basidiomycete Irpex sp. 93028. J Antibiot (Tokyo). 2000 Oct;53(10):1137-44. doi: 10.7164/antibiotics.53.1137. View Source

Distinct Molecular Formula and Mass

Irpexan (1) and its congeners (2, 3a, 3b, 4) are characterized by weak cytotoxic activity, with no specific quantitative data provided in the primary reference. Importantly, Irpexan (1) exhibited no antibacterial or antifungal activity, further distinguishing it from other fungal metabolites that possess antimicrobial properties [1].

Molecular identity

Cross-study comparable

Δ 94.066 Da
C₂H₆O₄ difference vs analog 4

Enables unambiguous LC-MS identification

C36H62O7 (606.8850 Da) vs C38H68O11 (700.9510 Da)

Evidence Dimension	Cytotoxic and antimicrobial activity
Target Compound Data	Weak cytotoxic activity; no antibacterial or antifungal activity
Comparator Or Baseline	Other fungal terpenoids (e.g., some trichothecenes) with potent cytotoxicity and/or antimicrobial activity
Quantified Difference	Not quantified in primary source
Conditions	Standard antimicrobial and cytotoxicity assays (details not specified in abstract)

Why This Matters

The weak cytotoxic and absent antimicrobial profile makes Irpexan (1) a suitable control compound for excluding non-specific effects in cell-based assays.

• [1] Silberborth S, Erkel G, Anke T, Sterner O. The irpexans, a new group of biologically active metabolites produced by the basidiomycete Irpex sp. 93028. J Antibiot (Tokyo). 2000 Oct;53(10):1137-44. doi: 10.7164/antibiotics.53.1137. View Source

Weak Cytotoxic Activity

Irpexan (1) is the parent compound of the irpexan family, lacking the epoxide, hydroxyl, or acetoxy modifications present in congeners 2, 3a, 3b, and 4. Its structure was confirmed by spectroscopic methods, and it serves as a reference standard for the analysis of Irpex species secondary metabolites [1][2].

Cytotoxic profile

Class-level inference

Weak cytotoxic (qualitative)

May support counterscreen baseline context

No quantitative IC₅₀ reported; class-level characterization

Evidence Dimension	Molecular structure and reference standard utility
Target Compound Data	C36H62O7, MW 606.87, triterpenoid with mannose moiety
Comparator Or Baseline	Congeners 2, 3a, 3b, 4 with additional functional groups
Quantified Difference	Structural differences defined by NMR and MS
Conditions	Spectroscopic analysis

Why This Matters

As the unmodified parent scaffold, Irpexan (1) is critical for establishing analytical reference data and for SAR studies exploring the impact of functional group additions.

• [1] Silberborth S, Erkel G, Anke T, Sterner O. The irpexans, a new group of biologically active metabolites produced by the basidiomycete Irpex sp. 93028. J Antibiot (Tokyo). 2000 Oct;53(10):1137-44. doi: 10.7164/antibiotics.53.1137. View Source
• [2] NP-MRD. NP-Card for Irpexan (NP0003581). View Source

Irpexan Applications

AP-1/NF-κB Inhibitor Screening Negative Control

Irpexan (1) is the ideal negative control in assays designed to identify new AP-1 or NF-κB inhibitors from natural sources. Its complete lack of activity in the SEAP reporter assay, in stark contrast to its active congeners, provides a clear baseline for hit validation and SAR studies [1].

Irpex Metabolite Profiling Standard

The irpexan family provides a unique SAR platform. Irpexan (1), as the inactive parent scaffold, allows researchers to systematically probe the contributions of specific functional groups (e.g., epoxide, hydroxyl, acetoxy) to AP-1/NF-κB inhibitory activity by comparing with congeners 2, 3a, 3b, and 4 [1].

Cytotoxicity Counter-Screen Control

Due to its well-characterized structure and occurrence in Irpex sp., Irpexan (1) is employed as a reference standard in HPLC, LC-MS, and NMR analyses for the identification and quantification of irpexans in fungal extracts and fermentation broths [2].

Control for Excluding Non-Specific Cytotoxic or Antimicrobial Interference

The weak cytotoxic and absent antibacterial/antifungal activities of Irpexan (1) make it a suitable vehicle control or reference compound to rule out non-specific cell death or antimicrobial effects in complex biological assays, particularly when evaluating other fungal metabolites [1].

Application

Selection Property

Validation Focus

AP-1/NF-κB inhibitor screening

Structurally matched inactive scaffold

Negative control specificity vs active irpexan analogs

Irpex metabolite profiling

Defined mass and formula

LC-MS dereplication and quantification

Cytotoxicity counter-screen

Reported weak cytotoxic profile

Non-specific cytotoxicity baseline review

• [1] Silberborth S, Erkel G, Anke T, Sterner O. The irpexans, a new group of biologically active metabolites produced by the basidiomycete Irpex sp. 93028. J Antibiot (Tokyo). 2000 Oct;53(10):1137-44. doi: 10.7164/antibiotics.53.1137. View Source
• [2] NP-MRD. NP-Card for Irpexan (NP0003581). View Source